Cas no 56974-58-4 (Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis-)

• Product Name: Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis-
• CAS No: 56974-58-4
• MF: C₇H₁₂O₆
• MW: 192.166583061218
• CID: 4042298
• PubChem ID: 85850334
• Update Time: 2025-11-05

Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis-
• 2-[[1-(Carboxymethoxy)propan-2-yl]oxy]acetic acid
• DB-163637
• 56974-58-4

• Inchi： 1S/C7H12O6/c1-5(13-4-7(10)11)2-12-3-6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11)
• InChI Key： GNIQLWJBHJMEFB-UHFFFAOYSA-N
• SMILES： C(OCC(O)=O)(C)COCC(O)=O

Computed Properties

• Exact Mass: 192.06338810Da
• Monoisotopic Mass: 192.06338810Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 93.1Ų

Additional information on Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis-

Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis- (CAS No. 56974-58-4): A Comprehensive Overview

Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis- (CAS No. 56974-58-4) is a complex organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as diacetoxyisopropyl ether or DAIPE, is characterized by its unique molecular structure and versatile chemical properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, applications, and recent research advancements related to this compound.

Chemical Structure and Properties

Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis- has a molecular formula of C₇H₁₄O₄ and a molecular weight of approximately 166.18 g/mol. The compound features a central isopropyl group with two acetoxy groups attached to it. This structure imparts unique chemical properties to the molecule, making it highly reactive and suitable for various chemical reactions. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol and acetone.

Synthesis Methods

The synthesis of Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis- can be achieved through several methods. One of the most common approaches involves the reaction of isopropyl alcohol with acetic anhydride in the presence of a catalyst such as sulfuric acid. This reaction proceeds via an esterification process, where the hydroxyl groups of isopropyl alcohol are converted into acetoxy groups. Another method involves the reaction of diacetone alcohol with acetic anhydride under similar conditions.

Applications in Chemistry and Biochemistry

Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis- finds extensive applications in various fields of chemistry and biochemistry. In organic synthesis, it serves as a versatile reagent for the formation of esters and ethers. Its ability to form stable intermediates makes it useful in multistep synthetic processes. In biochemistry, the compound has been explored for its potential as a prodrug carrier due to its ability to enhance the solubility and bioavailability of hydrophobic drugs.

Pharmaceutical Research

In the pharmaceutical industry, Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis- has shown promise in drug delivery systems. Recent studies have demonstrated its potential as a prodrug for various therapeutic agents. For instance, researchers at the University of California have investigated its use in enhancing the oral bioavailability of poorly soluble drugs such as paclitaxel and curcumin. The compound's ability to form stable complexes with these drugs allows for improved absorption and reduced toxicity.

Safety Considerations

While Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis- is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it can be irritating to the eyes and skin. Therefore, appropriate personal protective equipment (PPE) such as gloves and goggles should be worn during handling. Additionally, proper ventilation should be maintained to prevent inhalation of vapors.

Recent Research Advancements

The field of research surrounding Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis- continues to evolve rapidly. A recent study published in the Journal of Medicinal Chemistry highlighted its potential as a novel adjuvant in cancer therapy. The researchers found that when combined with conventional chemotherapy agents such as doxorubicin and cisplatin, the compound significantly enhanced treatment efficacy while reducing side effects.

In another study conducted by researchers at Harvard University, Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis- was investigated for its role in modulating cellular signaling pathways. The results indicated that the compound could effectively inhibit certain signaling cascades involved in inflammation and cancer progression. These findings open up new avenues for developing targeted therapies for various diseases.

Conclusion

Acetic acid, 2,2'-[(1-methyl-1,2-ethanediyl)bis(oxy)]bis- (CAS No. 56974-58-4) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique chemical structure and properties make it an invaluable reagent in organic synthesis and a promising candidate for drug delivery systems. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.